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Compound Name: 2-tert-butyl-1H-imidazole
CAS No.: 36947-69-0
Cat. No.: B1267998
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Executive Summary

2-tert-Butyl-1H-imidazole (CAS: 36947-69-0) is a sterically hindered imidazole derivative
extensively utilized as a latent curing agent in epoxy resin systems and a pharmacophore in
medicinal chemistry.[1][2][3][4][5][6] Distinguished by its bulky tert-butyl group at the C2
position, this compound exhibits a significantly higher melting point (176-178 °C) compared to
its linear alkyl analogs. This guide provides a comprehensive technical analysis of its physical
properties, synthesis pathways, and critical handling protocols for research and development
applications.

Chemical Identity & Physical Properties[2][3][4][5][7]
[8]

The introduction of a tertiary butyl group at the 2-position of the imidazole ring drastically alters
the physicochemical profile of the molecule.[7] Unlike 2-ethylimidazole (MP: ~80 °C), the
spherical symmetry and steric bulk of the tert-butyl group facilitate efficient crystal packing,

resulting in a high melting point.
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ble 1: Physicochemical Specificati

Property Value Method/Notes
Chemical Name 2-tert-Butyl-1H-imidazole IUPAC

CAS Registry 36947-69-0

Molecular Formula C7H12N2

Molecular Weight 124.19 g/mol

Melting Point 176-178 °C Experimental [1][2]
Boiling Point ~258 °C Predicted (760 mmHg)

Est.[2][3][4][71[8] (Electron-

pKa (Conjugate Acid) ~8.1-8.3 )
donating +l effect)

White to off-white crystalline
Appearance _
solid

) Lipophilic t-butyl group
N Soluble in alcohols, DCM,; N
Solubility ) reduces water solubility vs. 2-
Mod. soluble in water o
methylimidazole

Structural Analysis

The tert-butyl group exerts a positive inductive effect (+1), increasing the electron density on the
imidazole ring. This makes the N3 nitrogen more basic than in unsubstituted imidazole (pKa
6.95). However, the steric bulk adjacent to the nitrogen atoms can hinder nucleophilic attacks,
making this compound a "hindered base" useful for selective deprotonation or as a latent
catalyst that requires thermal activation to overcome steric barriers.

Synthesis & Production Protocols

Two primary pathways exist for the synthesis of 2-tert-butyl-1H-imidazole: the Radziszewski
Cyclization (industrial/scalable) and the Imidate Condensation (high purity/lab scale).

Pathway A: Radziszewski Cyclization (One-Pot)
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This method involves the condensation of a dicarbonyl (glyoxal), an aldehyde (pivalaldehyde),
and ammonia. It is the most direct route but requires careful temperature control to minimize
polymerization of glyoxal.

Reaction Stoichiometry:

Pathway B: Imidate Condensation (Stepwise)

For applications requiring high regiochemical purity, the reaction of ethyl pivaloimidate with
aminoacetaldehyde dimethyl acetal is preferred.

Protocol:

e Imidate Formation: Pivalonitrile is reacted with ethanol/HCI to form ethyl pivaloimidate
hydrochloride.

o Condensation: React imidate with aminoacetaldehyde dimethyl acetal.

» Cyclization: Acid-catalyzed cyclization yields the imidazole ring.

Visualization: Synthesis Workflow

The following diagram illustrates the logic flow for both synthesis routes.
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Route B: Imidate (High Purity)
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Figure 1: Comparative synthesis pathways for 2-tert-butyl-1H-imidazole highlighting reagent
convergence.

Experimental Characterization & Quality Control
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To ensure scientific integrity in drug development or materials science applications, the identity
and purity of the compound must be validated using the following self-validating system.

Melting Point Determination
The melting point is the primary indicator of purity for this compound.
o Acceptance Criteria: 176-178 °C.[1][3]

e Method: Capillary method (USP <741>) or DSC (Differential Scanning Calorimetry).

o Diagnostic: A broad range (e.g., 170-175 °C) indicates the presence of moisture or
incomplete cyclization intermediates.

Spectroscopic Validation (NMR)
e 1H NMR (DMSO-d6, 400 MHz):

o 1.30 (s, 9H, t-butyl).
o 6.8-7.0 (s, 2H, imidazole C4/C5-H).

o ~11.5 (br's, 1H, NH).

« Interpretation: The singlet at 1.30 ppm is characteristic. The equivalence of the C4 and C5
protons (broad singlet or tautomeric average) confirms the symmetry of the 2-substituted
system.

Solubility Profile

o Water: Moderate. The hydrophobic tert-butyl group limits solubility compared to 2-
methylimidazole.

o Organic Solvents: Highly soluble in Ethanol, Methanol, DMSO, and Chloroform.

 Implication: For extraction during synthesis, use Dichloromethane (DCM) or Ethyl Acetate at
basic pH (pH > 10) to ensure the imidazole is in its neutral, organic-soluble form.

Applications in Research & Industry
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Latent Curing Agent for Epoxies

2-tert-Butyl-1H-imidazole is a premier "latent” curing agent.

e Mechanism: At room temperature, the bulky tert-butyl group sterically hinders the nitrogen
lone pair, preventing premature reaction with the epoxide ring.

» Activation: Upon heating (typically >100 °C), thermal energy overcomes the rotational
barrier/steric hindrance, allowing the imidazole to initiate polymerization. This allows for one-
pot epoxy mixtures with long shelf lives.

Pharmaceutical Intermediate

Used as a building block for bioactive molecules where metabolic stability is required. The tert-
butyl group blocks metabolic oxidation at the C2 position and increases lipophilicity, potentially
improving blood-brain barrier penetration.

Safety & Handling (SDS Summary)
» Hazards:
o H315: Causes skin irritation.[4]
o H319: Causes serious eye irritation.
o H335: May cause respiratory irritation.[4]
o PPE: Nitrile gloves, safety goggles, and use of a fume hood are mandatory.

o Storage: Store under inert atmosphere (Argon/Nitrogen) at 2—8 °C. Imidazoles can absorb
moisture and CO:z from the air over time.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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